Cas no 342405-28-1 (1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)-)

• Product Name: 1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)-
• CAS No: 342405-28-1
• MF: C₁₅H₁₀ClNO₃S
• MW: 319.762801647186
• CID: 303558
• PubChem ID: 2776221
• Update Time: 2025-07-02

1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)indole-2-carbonyl chloride
• 1-(Phenylsulfonyl)-1H-indole-2-carbonyl chloride
• 1-(PHENYLSULPHONYL)-1H-INDOLE-2-CARBONYL CHLORIDE
• 1-(phenylsulphonyl)indole-2-carboxylic acid chloride
• 1-phenylsulfonyl-1H-2-indolecarboxylic acid chloride
• 1-phenylsulfonyl-1H-indole-2-carbonyl chloride
• N-benzenesulfonyl-2-chlorocarbonylindole
• 1-(Benzenesulfonyl)-1H-indole-2-carbonyl chloride
• MFCD03086090
• AKOS027378487
• FT-0605856
• 342405-28-1
• 1-(PHENYLSULFONYL)-1H-INDOLE-2-CARBONYLCHLORIDE
• DTXSID00379900
• SCHEMBL3056166
• PS-10706

• Inchi： 1S/C15H10ClNO3S/c16-15(18)14-10-11-6-4-5-9-13(11)17(14)21(19,20)12-7-2-1-3-8-12/h1-10H
• InChI Key： MDDUSWMIZCDHNC-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2C=CC=CC=2N1S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 319.00700
• Monoisotopic Mass: 319.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Density: 1.41
• Melting Point: 127 °C
• Boiling Point: 515.6°C at 760 mmHg
• Flash Point: 265.6°C
• Refractive Index: 1.656
• PSA: 64.52000
• LogP: 4.33810

1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)-

Recent Advances in the Application of 1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)- (CAS: 342405-28-1) in Chemical Biology and Pharmaceutical Research

The compound 1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)- (CAS: 342405-28-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of 1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)- in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of indole-based derivatives targeting cyclin-dependent kinases (CDKs). The researchers utilized this compound to introduce a reactive carbonyl chloride group at the 2-position of the indole ring, enabling subsequent amide bond formation with various amine-containing pharmacophores. The resulting compounds exhibited nanomolar inhibitory activity against CDK2 and CDK4, with promising selectivity profiles.

In the realm of antimicrobial drug discovery, a team at the University of Tokyo recently reported (Antimicrobial Agents and Chemotherapy, 2024) the use of 342405-28-1 as a building block for novel quorum sensing inhibitors. The phenylsulfonyl group was found to be crucial for membrane penetration in Gram-negative bacteria, while the reactive carbonyl chloride allowed for rapid diversification of the molecular scaffold. Several derivatives showed potent inhibition of Pseudomonas aeruginosa biofilm formation at concentrations below 5 μM without exhibiting cytotoxicity against mammalian cells.

From a synthetic chemistry perspective, advances in the handling and application of 1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)- have been reported. A 2024 Nature Protocols publication detailed optimized conditions for its storage and reaction, noting that anhydrous conditions at -20°C significantly improve its shelf life. The protocol also described novel one-pot procedures for its conversion to amides, esters, and thioesters with yields exceeding 85% in most cases, representing a substantial improvement over previous methods.

Mechanistic studies have shed new light on the reactivity of this compound. Quantum chemical calculations (Journal of Physical Chemistry A, 2023) revealed that the phenylsulfonyl group exerts a strong electron-withdrawing effect that activates the carbonyl chloride toward nucleophilic attack while simultaneously stabilizing the developing negative charge in the transition state. This dual effect explains the compound's exceptional reactivity compared to simple indole-2-carbonyl chlorides.

In the pharmaceutical industry, several companies have recently filed patents incorporating 342405-28-1 in their synthetic routes. Notably, a 2024 patent application from Merck describes its use in the kilogram-scale production of a clinical-stage JAK1 inhibitor. The process chemistry team achieved a 92% yield in the key acylation step, demonstrating the compound's suitability for large-scale manufacturing.

Looking forward, researchers anticipate expanded applications of 1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)- in PROTAC (Proteolysis Targeting Chimera) development, where its ability to serve as a bifunctional linker between target-binding and E3 ligase-recruiting moieties is being actively explored. Preliminary results presented at the 2024 ACS National Meeting showed promising degradation of several challenging oncology targets using derivatives of this compound.

In conclusion, 1H-Indole-2-carbonylchloride, 1-(phenylsulfonyl)- (342405-28-1) continues to prove its value as a versatile building block in medicinal chemistry. Recent advances have expanded its applications from traditional small molecule drug discovery to emerging areas like targeted protein degradation, while improved synthetic methodologies have enhanced its utility in both academic and industrial settings. Future research will likely focus on further exploring its potential in covalent inhibitor design and as a scaffold for bifunctional molecules.